Cas no 1500701-17-6 (3-Furanpropanenitrile, tetrahydro-β-hydroxy-)

• Product Name: 3-Furanpropanenitrile, tetrahydro-β-hydroxy-
• CAS No: 1500701-17-6
• MF: C₇H₁₁NO₂
• MW: 141.167742013931
• CID: 5295972
• Update Time: 2025-05-20

3-Furanpropanenitrile, tetrahydro-β-hydroxy- Chemical and Physical Properties

Names and Identifiers

• 3-Furanpropanenitrile, tetrahydro-β-hydroxy-

• Inchi： 1S/C7H11NO2/c8-3-1-7(9)6-2-4-10-5-6/h6-7,9H,1-2,4-5H2
• InChI Key： PBAGYIYOMWVHDH-UHFFFAOYSA-N
• SMILES： C(C1COCC1)(O)CC#N

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxolanes Oxolanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxolanes

Additional information on 3-Furanpropanenitrile, tetrahydro-β-hydroxy-

Introduction to 3-Furanpropanenitrile, tetrahydro-β-hydroxy (CAS No. 1500701-17-6) and Its Emerging Applications in Chemical Biology

3-Furanpropanenitrile, tetrahydro-β-hydroxy (CAS No. 1500701-17-6) is a heterocyclic organic compound that has garnered significant attention in the field of chemical biology due to its unique structural properties and versatile reactivity. This compound, characterized by a tetrahydrofuran ring fused with a β-hydroxy nitrile moiety, serves as a valuable intermediate in the synthesis of various bioactive molecules. Its molecular framework not only facilitates diverse chemical transformations but also opens up possibilities for applications in drug discovery, material science, and catalysis.

The tetrahydro-β-hydroxy functional group in this compound imparts both hydrophilic and hydrophobic characteristics, making it an excellent candidate for designing molecules that can interact with biological targets. Recent studies have highlighted the potential of this scaffold in developing novel therapeutic agents, particularly those targeting neurological disorders and inflammatory conditions. The compound’s ability to undergo selective modifications allows researchers to fine-tune its pharmacological properties, enhancing its suitability for medicinal applications.

In the realm of drug development, 3-Furanpropanenitrile, tetrahydro-β-hydroxy has been explored as a precursor for synthesizing small-molecule inhibitors that modulate enzyme activity. For instance, derivatives of this compound have shown promise in inhibiting key enzymes involved in metabolic pathways associated with diabetes and obesity. The β-hydroxy nitrile moiety is particularly noteworthy, as it can participate in hydrogen bonding interactions with biological targets, improving binding affinity and selectivity. This feature has been leveraged in the design of potent and selective kinase inhibitors, which are critical in oncology research.

Moreover, the tetrahydrofuran ring contributes to the compound’s solubility and bioavailability, making it an attractive candidate for formulation into pharmaceuticals. Researchers have utilized computational methods to predict the ADME (Absorption, Distribution, Metabolism, and Excretion) properties of various derivatives of this compound, aiding in the optimization of drug-like characteristics. These studies have demonstrated that subtle modifications to the molecular structure can significantly alter its pharmacokinetic profile.

The compound’s reactivity also makes it a valuable tool in synthetic chemistry. It can undergo various transformations, including nucleophilic additions, cyclizations, and reductions, enabling the construction of complex molecular architectures. These synthetic pathways have been employed in the preparation of natural product analogs and novel heterocyclic compounds with potential biological activity. The ability to functionalize both the tetrahydrofuran and β-hydroxy nitrile moieties allows for a high degree of structural diversity, facilitating the discovery of new bioactive entities.

Recent advances in biocatalysis have further expanded the utility of 3-Furanpropanenitrile, tetrahydro-β-hydroxy (CAS No. 1500701-17-6). Enzymatic methods have been developed to selectively modify this compound under mild conditions, reducing the environmental impact of synthetic processes. Such biocatalytic approaches align with the growing emphasis on green chemistry principles in pharmaceutical manufacturing. The use of enzymes not only improves efficiency but also enhances selectivity, minimizing unwanted byproducts.

The compound’s role in material science is equally noteworthy. Its unique structural features make it suitable for designing polymers and coatings with enhanced mechanical strength and chemical resistance. Researchers have explored its incorporation into advanced materials used in electronics and aerospace industries. The tetrahydrofuran ring contributes to flexibility, while the β-hydroxy nitrile group provides thermal stability and resistance to degradation under harsh conditions.

In conclusion,3-Furanpropanenitrile, tetrahydro-β-hydroxy (CAS No. 1500701-17-6) is a multifaceted compound with broad applications across chemical biology and material science. Its structural versatility enables diverse functionalizations, making it a valuable intermediate in drug discovery and synthetic chemistry. The emerging research on this compound underscores its potential as a building block for innovative therapeutics and advanced materials.